(+/-)-Mianserin-d3 Hydrochloride (methyl-d3)

Specification

• Molecular Formula: C18H21ClN2
• Molecular Weight: 303.8 g/mol
• IUPAC Name: 5-(trideuteriomethyl)-2,5-diazatetracyclo[13.4.0.02,7.08,13]nonadeca-1(19),8,10,12,15,17-hexaene;hydrochloride
• Standard InChI: InChI=1S/C18H20N2.ClH/c1-19-10-11-20-17-9-5-3-7-15(17)12-14-6-2-4-8-16(14)18(20)13-19;/h2-9,18H,10-13H2,1H3;1H/i1D3
• Standard InChI Key: YNPFMWCWRVTGKJ-NIIDSAIPSA-N
• Isomeric SMILES: [2H]C([2H])([2H])N1CCN2C(C1)C3=CC=CC=C3CC4=CC=CC=C42.Cl
• Canonical SMILES: CN1CCN2C(C1)C3=CC=CC=C3CC4=CC=CC=C42.Cl

Introduction

Chemical Identity and Structural Properties

Molecular Composition and Isotopic Labeling

(±)-Mianserin-d3 Hydrochloride (methyl-d3) has the chemical formula C₁₈H₁₇D₃N₂·HCl, with a molar mass of 268.40 g/mol. The "d3" designation indicates the replacement of three hydrogen atoms with deuterium at the methyl group (-CD₃) of the parent compound mianserin. This isotopic modification preserves the compound’s pharmacological activity while altering its mass-to-charge ratio, a feature exploited in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analyses.

Table 1: Key Chemical Properties

Property	Value
CAS Number	1219804-97-3
Molecular Formula	C₁₈H₁₇D₃N₂·HCl
Molar Mass	268.40 g/mol
Parent Compound (CAS)	21535-47-7 (Mianserin HCl)
Purity	>98%
Storage Conditions	-20°C, protected from light

The structural similarity to non-deuterated mianserin ensures comparable receptor binding affinity, particularly at histamine H₁, α₂-adrenergic, and serotonin 5-HT₂ receptors, which underpin its antidepressant effects.

Synthesis and Purification

Deuterium Incorporation Strategies

The synthesis of (±)-Mianserin-d3 Hydrochloride involves isotopic exchange reactions or de novo synthesis using deuterated precursors. A common approach is the catalytic deuteration of mianserin’s methyl group under controlled conditions, ensuring high isotopic enrichment (>98%). Post-synthesis purification employs reverse-phase high-performance liquid chromatography (RP-HPLC) to isolate the deuterated species from non-labeled impurities.

Analytical Validation

Quality control protocols for this compound include:

• Nuclear Magnetic Resonance (NMR): To confirm deuterium placement and assess isotopic purity.

• Mass Spectrometry: For verifying the molecular ion cluster pattern (e.g., m/z 269.2 for [M+H]⁺).

• Chromatographic Purity: Assessed via HPLC-UV, ensuring ≤2% impurity content.

Applications in Biomedical Research

Pharmacokinetic and Metabolic Studies

Deuterated mianserin is pivotal in tracer studies to elucidate metabolic pathways. Mianserin undergoes hepatic metabolism via CYP2D6-mediated aromatic hydroxylation and N-demethylation, producing active metabolites like desmethylmianserin. The deuterated analog’s slower metabolism—due to the kinetic isotope effect—allows researchers to distinguish parent drug from metabolites in plasma and urine samples.

Table 2: Comparative Pharmacokinetic Parameters (Mianserin vs. Mianserin-d3)

Parameter	Mianserin	Mianserin-d3
Bioavailability	20–30%	Similar
Protein Binding	95%	95%
Half-Life (t₁/₂)	21–61 hours	25–65 hours
Major Metabolic Pathway	CYP2D6	CYP2D6

Analytical Chemistry Applications

In forensic and clinical toxicology, (±)-Mianserin-d3 HCl serves as an internal standard for quantifying mianserin in whole blood, serum, and tissue samples. A validated LC-MS/MS method by De Boeck et al. (2018) demonstrated its utility in a rapid ionic liquid-based extraction protocol, achieving recovery rates of 85–92% and precision <15% RSD.

Hazard Aspect	Details
GHS Pictogram	Exclamation mark
Signal Word	Warning
First Aid Measures	Rinse mouth if ingested; seek medical advice
Storage	-20°C in airtight container

Disposal Considerations

Unused material must be incinerated in compliance with local regulations to prevent environmental contamination.

Quantity	Price (EUR)
500 µg	105.00
1 mg	152.00
5 mg	457.00

Regulatory and Research Considerations

Regulatory Status

(±)-Mianserin-d3 Hydrochloride is labeled "For Research Use Only" (RUO), excluding human or veterinary therapeutic applications.

Future Research Directions

• Isotope Effects in Drug Design: Investigating how deuterium modification alters mianserin’s efficacy and safety profile.

• Multi-analyte Panels: Expanding LC-MS/MS panels to include deuterated analogs of other antidepressants (e.g., amitriptyline-d6, clomipramine-d3).